5-Isopropoxypicolinonitrile

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 5-propan-2-yloxypyridine-2-carbonitrile
• InChI: InChI=1S/C9H10N2O/c1-7(2)12-9-4-3-8(5-10)11-6-9/h3-4,6-7H,1-2H3
• InChI Key: XWENIMFFLBIXKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CN=C(C=C1)C#N

Description

5-Isopropoxypicolinonitrile (CAS No. 1409950-22-6) is a nitrile-substituted pyridine derivative featuring an isopropoxy group at the 5-position of the pyridine ring. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of macrofilaricidal agents targeting parasitic worms. Its synthesis involves nucleophilic aromatic substitution, starting from 5-fluoropicolinonitrile, followed by treatment with sodium methanolate and ammonium chloride to yield intermediates like 5-isopropoxypicolinimidamide hydrochloride . The compound is commercially available with 95% purity from suppliers such as AK Scientific .

Comparison with Similar Compounds

6-Amino-5-nitropicolinonitrile (CAS No. 1620-76-4)

• Substituents: Amino (-NH₂) and nitro (-NO₂) groups at the 6- and 5-positions, respectively.
• Synthesis : Typically involves nitration and subsequent amination reactions.
• Safety : Classified as hazardous; inhalation requires immediate medical attention .
• Key Difference: The nitro group enhances electrophilicity but increases toxicity compared to the isopropoxy group in 5-isopropoxypicolinonitrile .

5-Fluoropicolinonitrile (CAS No. 100-70-9)

• Substituent : Fluorine (-F) at the 5-position.
• Synthesis : Prepared via direct fluorination or halogen exchange.
• Applications: A precursor for synthesizing 5-isopropoxypicolinonitrile and other derivatives.
• Key Difference : Fluorine’s electron-withdrawing nature reduces pyridine ring electron density, contrasting with the electron-donating isopropoxy group. This affects reactivity in downstream reactions .

5-(Hydroxymethyl)picolinonitrile (CAS No. 58553-48-3)

• Substituent : Hydroxymethyl (-CH₂OH) at the 5-position.
• Synthesis : Achieved via hydroxymethylation or reduction of aldehyde precursors.
• Applications : Used in hydrophilic compound synthesis due to its polar hydroxymethyl group.
• Key Difference : The hydroxymethyl group improves aqueous solubility, making it preferable for reactions requiring polar solvents, unlike the hydrophobic isopropoxy derivative .

Data Tables

Table 1: Comparative Analysis of Picolinonitrile Derivatives

Compound Name	CAS Number	Substituents	Synthesis Method	Applications	Safety Profile
5-Isopropoxypicolinonitrile	1409950-22-6	Isopropoxy (-OCH(CH₃)₂)	Nucleophilic substitution (5-fluoro precursor)	Macrofilaricidal agent precursor	Limited toxicity data
6-Amino-5-nitropicolinonitrile	1620-76-4	Amino, Nitro	Nitration and amination	Research applications	High hazard (inhalation risk)
5-Fluoropicolinonitrile	100-70-9	Fluorine	Halogen exchange	Precursor for derivatives	Moderate hazard (fluorine reactivity)
5-(Hydroxymethyl)picolinonitrile	58553-48-3	Hydroxymethyl	Hydroxymethylation	Hydrophilic intermediate synthesis	Low toxicity